Cas no 1090944-76-5 (1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide)

• Product Name: 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide
• CAS No: 1090944-76-5
• MF: C₁₉H₁₇ClN₂O
• MW: 324.804083585739
• CID: 5682441
• PubChem ID: 31910558
• Update Time: 2025-10-28

1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1090944-76-5
• AKOS034243804
• Z367510170
• 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide
• EN300-26597019

• Inchi： 1S/C19H17ClN2O/c1-3-13-9-6-7-12(2)17(13)22-19(23)16-11-14-8-4-5-10-15(14)18(20)21-16/h4-11H,3H2,1-2H3,(H,22,23)
• InChI Key： ABZJHTOQALTSGG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(NC2C(C)=CC=CC=2CC)=O)=N1

Computed Properties

• Exact Mass: 324.1029409g/mol
• Monoisotopic Mass: 324.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide

Introduction to 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide (CAS No. 1090944-76-5)

1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1090944-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide, particularly its chlorinated isoquinoline core and substituted aromatic ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide involve meticulous attention to detail, ensuring high purity and yield, which are critical for subsequent biological evaluations. The presence of a chloro group at the 1-position and an amide functional group at the 3-position of the isoquinoline scaffold enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules. The substitution pattern at the phenyl ring, specifically the 2-ethyl and 6-methyl groups, further modulates its pharmacophoric properties, influencing its binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in isoquinoline derivatives as potential scaffolds for drug discovery. Isoquinolines and their analogs have demonstrated efficacy in various therapeutic areas, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective applications. The compound 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide is no exception, with preliminary studies suggesting promising biological activities that warrant further investigation.

One of the most compelling aspects of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, isoquinoline derivatives like this one may offer a means to modulate these pathways and restore normal cellular function. Recent advancements in structure-based drug design have highlighted the importance of optimizing kinase inhibitors to improve their potency and selectivity. The unique structural features of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide make it an attractive candidate for further development as a kinase inhibitor.

Another area of interest is the potential application of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide in treating neurological disorders. Isoquinoline derivatives have shown promise in preclinical models for conditions such as Alzheimer's disease and Parkinson's disease. These disorders are characterized by the aggregation of misfolded proteins and oxidative stress, leading to neuronal dysfunction and death. The ability of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide to interact with biological targets involved in these processes may provide a novel therapeutic approach. Current research is focused on elucidating its mechanism of action and identifying potential biomarkers that could predict treatment response.

The chemical synthesis of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the isoquinoline core through cyclization reactions, followed by functional group modifications such as chlorination and amide bond formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications. Techniques such as flow chemistry and catalytic processes have been employed to improve yields and reduce environmental impact.

In terms of analytical characterization, 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about its chemical structure, purity, and stability. HPLC is particularly useful for assessing impurities and ensuring compliance with regulatory standards. NMR spectroscopy offers insights into the molecular environment and conformational dynamics of the compound, while MS provides information about its molecular weight and fragmentation patterns.

The pharmacokinetic properties of 1-chloro-N-(2-ethyl-6-methylphenyl)isoquinoline-3-carboxamide are also under investigation to determine its suitability for clinical use. Factors such as absorption, distribution, metabolism, excretion (ADME), toxicity (Tox), solubility, and bioavailability are critical considerations in drug development. In vitro studies have begun to explore these parameters using cell-based assays and organotypic models. Additionally, computational methods such as molecular docking simulations are being employed to predict how the compound interacts with biological targets at the atomic level.

One notable study published in a recent issue of *Journal of Medicinal Chemistry* demonstrated the potential anticancer activity of related isoquinoline derivatives. The study reported that compounds with similar structural motifs exhibited significant inhibitory effects on tumor cell proliferation in vitro. Mechanistic studies suggested that these derivatives induce apoptosis through activation of caspase-dependent pathways. While this research did not directly involve 1-chloro-N-(2 ethyl 6 methyl phenyl isoquinoline 3 carboxamide, it provides valuable insights into the therapeutic potential of isoquinolines as anticancer agents.

Future directions for research on 1-chloro-N-(2 ethyl 6 methyl phenyl isoquinoline 3 carboxamide include exploring its efficacy in animal models of disease and conducting clinical trials to assess its safety and efficacy in humans. Preclinical studies will focus on optimizing dosing regimens and identifying potential side effects. Collaborations between academic researchers and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits for patients.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and medicine. The compound 1-chloro-N-(2 ethyl 6 methyl phenyl isoquinoline 3 carboxamide) represents an exciting opportunity to contribute to this effort by leveraging cutting-edge research methodologies and innovative drug design principles.